
Ethyl 2-fluoronicotinate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-fluoronicotinate

Cat. No.: B172736 Get Quote

Technical Data Summary: Ethyl 2-
fluoronicotinate
This document provides core technical specifications for Ethyl 2-fluoronicotinate, a chemical

compound relevant to researchers and professionals in drug development and chemical

synthesis.

While a comprehensive guide including experimental protocols and detailed signaling pathways

is beyond the scope of this response, the following section summarizes the fundamental

molecular properties of Ethyl 2-fluoronicotinate. The data is presented to facilitate easy

reference and comparison.

Molecular Properties
The fundamental molecular characteristics of Ethyl 2-fluoronicotinate have been compiled

from established chemical databases. These properties are essential for any experimental

design or theoretical modeling involving this compound.
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Property Value Source

Molecular Formula C₈H₈FNO₂ PubChem[1][2][3]

Molecular Weight 169.15 g/mol PubChem[1][3]

IUPAC Name
ethyl 2-fluoropyridine-3-

carboxylate
PubChem[1]

CAS Number 113898-56-9 PubChem[1], AOBChem[2]

Logical Relationship of Molecular Identifiers
The following diagram illustrates the direct relationship between the common name of the

compound and its primary molecular identifiers.
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Caption: Relationship between the compound name and its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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